7-ethoxy-9-nitro-5H-benzo[b][1,4]benzoxazepin-6-one

• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol
• IUPAC Name: 7-ethoxy-9-nitro-5H-benzo[b][1,4]benzoxazepin-6-one
• InChI: InChI=1S/C15H12N2O5/c1-2-21-12-7-9(17(19)20)8-13-14(12)15(18)16-10-5-3-4-6-11(10)22-13/h3-8H,2H2,1H3,(H,16,18)
• InChI Key: GIJFMVRFLAXIGY-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=CC2=C1C(=O)NC3=CC=CC=C3O2)[N+](=O)[O-]

Description

7-ethoxy-9-nitro-5H-benzo[b][1,4]benzoxazepin-6-one is an aromatic ether.

Scientific Research Applications

Synthesis and Chemical Properties

• Perkin Cyclization : A study explored the cyclization of 2-(2-formyl-6-methoxyphenoxy)alkanoic acids under classical Perkin reaction conditions, which could be relevant for understanding the synthesis pathways of compounds like 7-ethoxy-9-nitro-5H-benzo[b][1,4]benzoxazepin-6-one (Kowalewska & Kwiecień, 2008).
• Synthesis of Analogues : Research on the synthesis of structural analogues of related compounds highlights the methods and chemical reactions involved in creating compounds with similar structures (Carpenter, Peesapati & Proctor, 1979).

Reactivity and Transformation

• Bromine Migration in Synthesis : A study reported an unexpected bromine migration during the synthesis of thieno[3,4‐b][1,5]benzoxazepin‐10‐ones, which may be relevant for understanding the reactivity and transformation processes of similar compounds (Press & Eudy, 1981).
• Reactivity with Polynitroaromatic Compounds : The preparation of substituted dibenz[b,f][1,4]oxazepine-11(10H)-ones from 2,4,6-trinitrobenzoic acid, involving nucleophilic displacement, provides insights into the reactivity patterns of similar nitro-substituted compounds (Samet et al., 2005).

Potential Applications in Medicinal Chemistry

• Anticancer Activity Studies : Research exploring anticancer activity and cDNA microarray studies of related compounds, such as 1,2,3,5-tetrahydro-4,1-benzoxazepine-3-yl]-6-chloro-9H-purine, might provide insights into potential medicinal applications of structurally related compounds (Caba et al., 2011).

Other Chemical Transformations

• Ring Transformation into Spirobenzoxazoles : A study focusing on the ring transformation of 1,5-benzoxazepines into spirobenzoxazoles can shed light on the chemical versatility of similar compounds (Kurasawa et al., 1988).
• Reaction with Nitro Heteroaromatic Anions : The reactions of nitro heteroaromatic compounds, such as quinoxalines and benzothiaselenadiazoles, with ethyl isocyanoacetate, provide insights into the ambident reactivity of these compounds, which may be relevant for understanding the reactivity of 7-ethoxy-9-nitro-5H-benzo[b][1,4]benzoxazepin-6-one (Murashima et al., 1996).